Cas no 169905-05-9 (4,6-Difluoro-2-mercapto-1H-benzimidazole)

• Product Name: 4,6-Difluoro-2-mercapto-1H-benzimidazole
• CAS No: 169905-05-9
• MF: C₇H₄F₂N₂S
• MW: 186.181866645813
• CID: 111275
• Update Time: 2023-08-02

4,6-Difluoro-2-mercapto-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazole-2-thione,4,6-difluoro-1,3-dihydro-
• 2H-Benzimidazole-2-thione,4,6-difluoro-1,3-dihydro-(9CI)
• 4,6-difluoro-2-mercapto-1H-benzimidazole
• YTQXVSYNOOAPJD-UHFFFAOYSA-N
• 2-mercapto-4,6-difluorobenzimidazole
• 4,6-Difluoro-2-mercapto-1H-benzimidazole

• Inchi： 1S/C7H4F2N2S/c8-3-1-4(9)6-5(2-3)10-7(12)11-6/h1-2H,(H2,10,11,12)
• InChI Key： YTQXVSYNOOAPJD-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C(C=C(C=2N1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Topological Polar Surface Area: 56.2